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Compounds

Compound
Name

Primary
Applications

Key Performance
Characteristics

Notable Findings /
Experimental Data

| Domiphen Bromide | Topical antiseptic, preservative in pharmaceuticals, wound therapy [1] [2] [3] |

Broad-spectrum antimicrobial; exhibits synergy with imidazoles (e.g., miconazole) against Gram-positive

bacteria [2]. | • MIC (Monotherapy): 1.3 - 9.3 µg/mL (varies by bacterial strain) [2]. • Synergy with

Miconazole: FIC Index ≤ 0.5 against S. aureus, S. epidermidis, and A. baumannii [2]. | | Benzalkonium

Chloride (BAC / ADBAC) | Disinfectants, hand sanitizers, personal care products, pesticides [4] [5] | One of

the most common QACs; broad-spectrum antimicrobial activity; surface disinfectant [4]. | • Also shows

synergy with miconazole [2]. • Regulatory assessments (US EPA, European Chemicals Agency) conclude no

adverse developmental/reproductive effects at anticipated exposure levels [4]. | |

Didecyldimethylammonium Chloride (DDAC) | Disinfectants, cleaning products, wood preservatives,

water treatment [4] [5] | Valued for stability across varying pH levels and persistent surface activity [4]. | •

Like BAC, regulatory reviews indicate no evidence of reproductive harm with normal use [4]. | | Cetyl

Trimethyl Ammonium Chloride (CTAC) | Personal care products (shampoos, conditioners), fabric
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softeners [5] | Used as a surfactant, preservative, and conditioning agent [5]. | Information not included in

search results. | | Alkyl Trimethyl Ammonium Chloride (ATAC) | Fabric softeners, surfactants,

disinfectants [5] | Common in fabric care for antistatic and softening properties [5]. | Information not

included in search results. |

Experimental Data and Protocols

For researchers, the methodologies and quantitative data from recent studies are crucial for evaluating

domiphen bromide.

Synergistic Antimicrobial Activity

A 2024 study investigated the synergistic effect of combining imidazoles (e.g., miconazole) with domiphen

bromide against bacterial wound pathogens [2].

Experimental Protocol: The checkerboard assay method was used to determine the Fractional
Inhibitory Concentration (FIC) Index [2].
Results Interpretation: An FIC Index of ≤ 0.5 is considered synergistic. The combination of

miconazole and domiphen bromide showed synergy against a range of Gram-positive pathogens,
including S. aureus and S. epidermidis, with FIC indices of 0.5 [2].

Resistance Development: Experimental evolution cycles over 11 passages showed an absence of
strong resistance development to the miconazole/domiphen bromide combination, indicating a

potential advantage for long-term use [2].

Analytical Methods and Stability

A 2025 study developed a robust Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

method for analyzing domiphen bromide in pharmaceuticals, which also served as a stability-indicating

assay [1].

Chromatographic Conditions:

Column: Inertsil ODS-3 (C18)
Mobile Phase: Acetonitrile and 0.0116 M perchloric acid (70:30, v/v)

Flow Rate: 2.0 mL/min
Detection: 275 nm
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Column Temperature: 25 °C [1]

Stability Findings: Forced degradation studies revealed domiphen bromide is most susceptible to
basic hydrolysis (26.72% degradation), followed by acid hydrolysis (18.45%) and oxidative stress

(15.23%) [1]. The method successfully separated the active ingredient from its degradation products.

The experimental workflow for the synergy study can be visualized as follows:
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Key Insights for Research and Development

Promising Synergistic Combinations: Domiphen bromide's synergy with miconazole is a
significant finding for developing new topical wound therapies, especially against multidrug-resistant

Gram-positive pathogens [2].
Stability Considerations: The susceptibility to base hydrolysis indicates that formulators should

prioritize neutral to slightly acidic pH environments to ensure product stability and shelf-life [1].
Analytical Methodology: The validated RP-HPLC method provides a reliable tool for quality control

and stability testing of domiphen bromide in pharmaceutical products [1].

The available experimental data strongly supports further investigation into domiphen bromide, particularly

in synergistic combinations for antimicrobial applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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